Cas no 1804445-93-9 (2-Amino-3-chloro-4-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-chloro-4-(difluoromethyl)pyridine
• CAS No: 1804445-93-9
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4799188
• Update Time: 2025-05-20

2-Amino-3-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-4-3(5(8)9)1-2-11-6(4)10/h1-2,5H,(H2,10,11)
• InChI Key： OARUVOHLDPHGHG-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-4-(difluoromethyl)pyridine

Introduction to 2-Amino-3-chloro-4-(difluoromethyl)pyridine (CAS No. 1804445-93-9)

2-Amino-3-chloro-4-(difluoromethyl)pyridine, a compound with the CAS number 1804445-93-9, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chlorine atom, and a difluoromethyl moiety, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the amino group enhances the compound's basicity and reactivity, making it suitable for various synthetic transformations. The chlorine atom introduces additional reactivity and can influence the compound's solubility and metabolic stability. The difluoromethyl group, known for its electron-withdrawing properties, can significantly impact the molecule's electronic structure and biological activity.

Recent studies have highlighted the potential of 2-Amino-3-chloro-4-(difluoromethyl)pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a lead structure for developing novel antiviral agents. The researchers found that the difluoromethyl group played a crucial role in enhancing the antiviral activity against several RNA viruses, including influenza and coronavirus.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2022, scientists investigated the anticancer properties of 2-Amino-3-chloro-4-(difluoromethyl)pyridine. The results showed that this compound exhibited significant cytotoxicity against multiple cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action was attributed to the compound's ability to disrupt cellular processes such as DNA replication and protein synthesis.

The synthetic accessibility of 2-Amino-3-chloro-4-(difluoromethyl)pyridine has also been a subject of interest. A recent paper in Organic Letters described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized the formation of by-products, making it suitable for large-scale production.

In addition to its therapeutic potential, 2-Amino-3-chloro-4-(difluoromethyl)pyridine has been explored as a ligand in coordination chemistry. A study published in Inorganic Chemistry in 2020 demonstrated that this compound could form stable complexes with various metal ions, such as copper and zinc. These complexes exhibited interesting catalytic properties and were used to promote selective organic transformations under mild conditions.

The environmental impact of compounds like 2-Amino-3-chloro-4-(difluoromethyl)pyridine is also an important consideration. Researchers at the University of California, Berkeley, conducted a comprehensive analysis of the biodegradability and ecotoxicity of this molecule. The results indicated that while the compound is relatively stable under environmental conditions, it can be effectively degraded by microbial processes over time. This finding suggests that proper disposal methods can minimize any potential ecological risks associated with its use.

In conclusion, 2-Amino-3-chloro-4-(difluoromethyl)pyridine (CAS No. 180445-93-9) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and coordination chemistry. Its unique structural features provide a solid foundation for further exploration and development of novel therapeutic agents and catalytic systems. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.